Cas no 2756334-31-1 (7-bromo-3-ethyl-8-fluoro-1H-quinoxalin-2-one)

• Product Name: 7-bromo-3-ethyl-8-fluoro-1H-quinoxalin-2-one
• CAS No: 2756334-31-1
• MF: C₁₀H₈BrFN₂O
• MW: 271.085724830627
• CID: 6801364
• PubChem ID: 162524534
• Update Time: 2025-06-13

7-bromo-3-ethyl-8-fluoro-1H-quinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• SY383307
• DB-384029
• 7-Bromo-3-ethyl-8-fluoroquinoxalin-2(1H)-one
• G18808
• 7-bromo-3-ethyl-8-fluoro-1H-quinoxalin-2-one
• SCHEMBL24157278
• 7-Bromo-3-ethyl-8-fluoro-2(1H)-quinoxalinone
• 2756334-31-1
• AT42160

• Inchi： 1S/C10H8BrFN2O/c1-2-6-10(15)14-9-7(13-6)4-3-5(11)8(9)12/h3-4H,2H2,1H3,(H,14,15)
• InChI Key： KIJFQWHEZAQWPL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1F)NC(C(CC)=N2)=O

Computed Properties

• Exact Mass: 269.98040g/mol
• Monoisotopic Mass: 269.98040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.5Ų

Additional information on 7-bromo-3-ethyl-8-fluoro-1H-quinoxalin-2-one

Comprehensive Overview of 7-Bromo-3-ethyl-8-fluoro-1H-quinoxalin-2-one (CAS No. 2756334-31-1)

The compound 7-bromo-3-ethyl-8-fluoro-1H-quinoxalin-2-one (CAS No. 2756334-31-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a quinoxalin-2-one core substituted with bromo, ethyl, and fluoro groups, this compound exhibits promising potential in various applications. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to modulate biological targets.

In recent years, the demand for fluorinated and brominated heterocycles has surged due to their enhanced metabolic stability and binding affinity. The presence of both 7-bromo and 8-fluoro substituents in this compound makes it a valuable candidate for drug discovery programs targeting kinases and GPCRs. Additionally, its 3-ethyl side chain contributes to improved lipophilicity, a critical factor in optimizing pharmacokinetic properties. These attributes align with current trends in medicinal chemistry, where researchers prioritize compounds with balanced solubility and permeability.

The synthesis of 7-bromo-3-ethyl-8-fluoro-1H-quinoxalin-2-one typically involves multi-step reactions, including halogenation and cyclization strategies. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the bromo group selectively. Analytical characterization via NMR, HPLC, and mass spectrometry ensures high purity, which is essential for reproducible biological testing. This compound's stability under standard laboratory conditions further enhances its utility as a research reagent.

From an industrial perspective, 2756334-31-1 is increasingly sought after for its versatility in scaffold diversification. Companies specializing in custom synthesis frequently list this compound in their catalogs, catering to the growing need for tailored intermediates. Environmental and regulatory considerations also play a role, as the fluoro and bromo substituents require careful handling to minimize ecological impact. Sustainable synthesis methods, including flow chemistry and catalytic recycling, are being explored to address these challenges.

Emerging applications of 7-bromo-3-ethyl-8-fluoro-1H-quinoxalin-2-one extend beyond traditional drug development. For instance, its photophysical properties are under investigation for use in organic electronics, such as OLED materials. The compound's ability to absorb and emit light in specific wavelengths makes it a candidate for sensor technologies. Furthermore, its potential as a corrosion inhibitor in industrial coatings is being evaluated, highlighting its cross-disciplinary relevance.

In summary, 7-bromo-3-ethyl-8-fluoro-1H-quinoxalin-2-one (CAS No. 2756334-31-1) represents a multifaceted compound with broad scientific and industrial appeal. Its structural complexity and functional group diversity position it as a key player in advancing research across multiple domains. As innovation continues to drive demand for specialized chemicals, this compound is poised to remain at the forefront of cutting-edge developments.